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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Octylbenzoic acid is an aromatic carboxylic acid characterized by a benzoic acid core

substituted with an octyl group at the para position.[1] This compound and its derivatives are of

significant interest in materials science, particularly in the formulation of liquid crystals, and as

intermediates in the synthesis of surfactants, plasticizers, and pharmaceuticals.[1][2] Its

amphiphilic nature, arising from the combination of a hydrophilic carboxylic acid head and a

long hydrophobic alkyl tail, underpins its utility in these applications. This technical guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and key

applications of 4-Octylbenzoic acid, incorporating detailed experimental protocols and

spectroscopic data analysis.

Chemical Structure and Identification
The structure of 4-Octylbenzoic acid consists of a benzene ring monosubstituted with a

carboxyl group and an n-octyl group at positions 1 and 4, respectively.
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Figure 1. Chemical Structure of 4-Octylbenzoic acid.

Table 1: Compound Identification

Identifier Value

IUPAC Name 4-Octylbenzoic acid

CAS Number 3575-31-3[3]

Chemical Formula C₁₅H₂₂O₂[3]

Molecular Weight 234.33 g/mol

SMILES CCCCCCCCC1=CC=C(C=C1)C(=O)O[2]

InChI Key ZQLDNJKHLQOJGE-UHFFFAOYSA-N

Physicochemical Properties
4-Octylbenzoic acid is a white to off-white crystalline solid at room temperature.[4] The long

alkyl chain imparts significant hydrophobic character, leading to low solubility in water but good

solubility in many organic solvents.[4]

Table 2: Physicochemical Data
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Property Value Source

Melting Point 97-98 °C [4]

Boiling Point 361.43 °C (estimated) [4]

Density 1.002 g/cm³ (estimated) [4]

pKa 4.36 ± 0.10 (predicted) [4]

Solubility

Insoluble in water; Soluble in

ethanol, methanol, hot hexane,

and toluene.

[4]

Spectroscopic Properties
¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Octylbenzoic acid is characterized by signals from the aromatic

protons, the aliphatic protons of the octyl chain, and the acidic proton of the carboxylic acid.

Based on the analysis of similar compounds, the expected chemical shifts are as follows:

Table 3: Predicted ¹H NMR Spectral Data (Solvent: CDCl₃)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~12.0 - 13.0 Broad Singlet 1H
Carboxylic acid proton

(-COOH)

~8.05 Doublet 2H
Aromatic protons

ortho to -COOH

~7.25 Doublet 2H
Aromatic protons

meta to -COOH

~2.65 Triplet 2H

Methylene protons

adjacent to the

benzene ring (-CH₂-)

~1.60 Multiplet 2H

Methylene protons

beta to the benzene

ring (-CH₂-)

~1.30 Multiplet 10H

Methylene protons of

the octyl chain (-

(CH₂)₅-)

~0.90 Triplet 3H
Methyl protons of the

octyl chain (-CH₃)

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The

predicted chemical shifts for the 15 carbon atoms of 4-Octylbenzoic acid are detailed below.

Table 4: Predicted ¹³C NMR Spectral Data (Solvent: CDCl₃)
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Chemical Shift (ppm) Assignment

~172.5 Carboxylic acid carbon (-COOH)

~149.0 Aromatic carbon attached to the octyl group

~130.5 Aromatic carbons ortho to the -COOH group

~129.0 Aromatic carbon attached to the -COOH group

~128.5 Aromatic carbons meta to the -COOH group

~36.0 Methylene carbon adjacent to the benzene ring

~31.9 Methylene carbon of the octyl chain

~31.5 Methylene carbon of the octyl chain

~29.4 Methylene carbon of the octyl chain

~29.3 Methylene carbon of the octyl chain

~29.2 Methylene carbon of the octyl chain

~22.7 Methylene carbon of the octyl chain

~14.1 Methyl carbon of the octyl chain

Infrared (IR) Spectroscopy
The IR spectrum of 4-Octylbenzoic acid exhibits characteristic absorption bands for its

functional groups.

Table 5: Predicted FT-IR Spectral Data
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Wavenumber (cm⁻¹) Vibration Functional Group

2500-3300 (broad) O-H stretch Carboxylic acid

2955, 2925, 2855 C-H stretch Alkyl chain

1680-1710 C=O stretch Carboxylic acid

1605, 1575 C=C stretch Aromatic ring

1420-1440 O-H bend Carboxylic acid

1280-1320 C-O stretch Carboxylic acid

Experimental Protocols
Synthesis of 4-Octylbenzoic Acid
Two common synthetic routes to 4-alkylbenzoic acids are the oxidation of the corresponding

alkylbenzene and the carboxylation of a Grignard reagent.

1. Oxidation of 4-n-Octyltoluene

This method involves the oxidation of the methyl group of 4-n-octyltoluene to a carboxylic acid.

Materials: 4-n-octyltoluene, potassium permanganate (KMnO₄), sodium hydroxide (NaOH),

hydrochloric acid (HCl), water, ethanol.

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 4-n-octyltoluene in a

minimal amount of a suitable co-solvent like tert-butanol.

Add an aqueous solution of sodium hydroxide.

Heat the mixture to reflux and add a solution of potassium permanganate portion-wise

over several hours. The purple color of the permanganate will disappear as it is

consumed.

Continue refluxing until the reaction is complete (monitored by TLC).
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Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

Acidify the filtrate with concentrated hydrochloric acid to precipitate the 4-octylbenzoic
acid.

Collect the solid product by vacuum filtration, wash with cold water, and dry.

Recrystallize the crude product from ethanol or an ethanol/water mixture for purification.

2. Grignard Carboxylation of 4-n-Octylbromobenzene

This method involves the formation of a Grignard reagent from 4-n-octylbromobenzene,

followed by its reaction with carbon dioxide.

Materials: 4-n-octylbromobenzene, magnesium turnings, anhydrous diethyl ether or THF, dry

ice (solid CO₂), hydrochloric acid (HCl), water.

Procedure:

In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser,

and nitrogen inlet, place magnesium turnings.

Add a small amount of a solution of 4-n-octylbromobenzene in anhydrous ether to initiate

the reaction (a crystal of iodine may be added as an initiator).

Once the reaction starts, add the remaining 4-n-octylbromobenzene solution dropwise to

maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional hour to ensure complete

formation of the Grignard reagent.

Cool the reaction mixture in an ice bath and slowly pour it over an excess of crushed dry

ice with vigorous stirring.

Allow the mixture to warm to room temperature, and then add dilute hydrochloric acid to

dissolve the magnesium salts.

Separate the organic layer, and extract the aqueous layer with ether.
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Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the

solvent to yield the crude 4-octylbenzoic acid.

Recrystallize the product from a suitable solvent.

Oxidation of 4-n-Octyltoluene Grignard Carboxylation

4-n-Octyltoluene

KMnO4, NaOH, H2O, heat

Intermediate Salt

HCl (acidification)

4-Octylbenzoic Acid

4-n-Octylbromobenzene

Mg, Anhydrous Ether

Grignard Reagent

1. CO2 (dry ice)
2. H3O+

4-Octylbenzoic Acid

Click to download full resolution via product page

Diagram 1: Synthetic pathways to 4-Octylbenzoic acid.

Purification by Recrystallization
Procedure:

Dissolve the crude 4-octylbenzoic acid in a minimum amount of hot ethanol in an

Erlenmeyer flask.
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If the solution is colored, add a small amount of activated charcoal and heat for a few

minutes.

Hot filter the solution to remove the charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry under vacuum.[4]

Applications in Materials Science and Drug
Development
Liquid Crystals
4-Octylbenzoic acid is a well-known building block for thermotropic liquid crystals. The rod-like

shape of the molecule, combined with the ability of the carboxylic acid groups to form

hydrogen-bonded dimers, promotes the formation of ordered mesophases.

Hydrogen-Bonded Dimer

Liquid Crystal Phase

R-Ph-C(=O)O-H

H-O(O=)C-Ph-R

...

Dimer Dimer Dimer

Click to download full resolution via product page

Diagram 2: Dimerization of 4-alkylbenzoic acids leading to liquid crystal formation.

Experimental Protocol: Synthesis of a Liquid Crystal Ester
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This protocol describes the esterification of 4-octylbenzoic acid with a phenol to form a liquid

crystalline ester.

Materials: 4-octylbenzoic acid, 4-cyanophenol, dicyclohexylcarbodiimide (DCC), 4-

(dimethylamino)pyridine (DMAP), anhydrous dichloromethane (DCM).

Procedure:

In a round-bottom flask, dissolve 4-octylbenzoic acid and 4-cyanophenol in anhydrous

DCM under a nitrogen atmosphere.

Add a catalytic amount of DMAP to the solution.

Cool the mixture in an ice bath and add a solution of DCC in DCM dropwise.

Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction by TLC.

Once complete, filter the reaction mixture to remove the dicyclohexylurea byproduct.

Wash the filtrate with dilute HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the liquid

crystalline ester.

Surfactants and Other Applications
The amphiphilic structure of 4-octylbenzoic acid makes it a suitable precursor for the

synthesis of various surfactants. The carboxylic acid group can be readily converted into other

polar head groups, such as esters or amides, to tune the surfactant properties. It also serves

as an intermediate in the synthesis of certain pharmaceutical compounds, although specific

examples are not widely disclosed in public literature.[2]
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Esterification Amidation

4-Octylbenzoic Acid

Acid Catalyst Coupling Agent

Alcohol (e.g., Polyethylene Glycol)

Non-ionic Surfactant

Amine (e.g., Ethanolamine)

Amphiphilic Amide
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Diagram 3: General routes to surfactants from 4-Octylbenzoic acid.

Safety and Handling
4-Octylbenzoic acid is considered harmful if swallowed and may cause eye and respiratory

system irritation.[4] Standard laboratory safety precautions should be followed when handling

this compound, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
4-Octylbenzoic acid is a versatile organic compound with a unique combination of properties

derived from its aromatic core, carboxylic acid functionality, and long alkyl chain. This guide has

provided a detailed overview of its chemical structure, physicochemical properties, and

spectroscopic characteristics. The experimental protocols for its synthesis and purification,

along with its applications in liquid crystals and as a surfactant precursor, highlight its

importance in both academic research and industrial applications. This information serves as a

valuable resource for scientists and professionals working in materials science and drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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